Cas no 2287333-71-3 (2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

• Product Name: 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
• CAS No: 2287333-71-3
• MF: C₁₁H₁₃ClFN₃O
• MW: 257.691824674606
• CID: 6449798
• PubChem ID: 165974710
• Update Time: 2025-05-26

2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2287333-71-3
• 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
• EN300-6750128

• Inchi： 1S/C11H13ClFN3O/c1-6(2)11(5-17)16-10-4-8(13)7(12)3-9(10)14-15-16/h3-4,6,11,17H,5H2,1-2H3
• InChI Key： VBHHVULOAWRKIO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2C(CO)C(C)C)F

Computed Properties

• Exact Mass: 257.0731179g/mol
• Monoisotopic Mass: 257.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Professional Introduction to Compound with CAS No. 2287333-71-3 and Product Name: 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

The compound identified by the CAS number 2287333-71-3 and the product name 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both chloro and fluoro substituents in the benzotriazole ring enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of benzotriazole derivatives in developing novel therapeutic agents. The structural motif of 5-chloro-6-fluoro-1H-1,2,3-benzotriazole has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The introduction of a methylbutan-1-ol side chain in the compound not only influences its solubility but also modulates its pharmacokinetic properties, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Studies have demonstrated that benzotriazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 5-chloro and 6-fluoro substituents play a crucial role in enhancing these activities by improving the compound's ability to penetrate cell membranes and bind to specific targets. This has led to increased interest in exploring its efficacy in preclinical models.

In the realm of drug discovery, the synthesis and optimization of such compounds are critical steps. The 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol structure presents unique challenges due to its complex stereochemistry and the need for precise functional group manipulation. Advanced synthetic techniques, including transition metal-catalyzed reactions and cross-coupling strategies, have been employed to achieve high yields and purity. These methodologies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacological profile of this compound has been a subject of intense investigation. Initial studies have shown that it exhibits promising activity against several disease-related pathways. For instance, its interaction with certain enzymes involved in inflammation has been linked to its anti-inflammatory effects. Additionally, preliminary data suggest that it may inhibit the growth of cancer cells by targeting key signaling pathways. These findings underscore the potential of this compound as a lead molecule for further drug development.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how different structural modifications will affect its biological activity. By simulating interactions with biological targets, researchers can identify key residues that contribute to binding affinity and design analogs with improved properties. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates.

Furthermore, the environmental impact of synthesizing such compounds is an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development is both effective and environmentally responsible. The adoption of catalytic methods and solvent-free reactions has been particularly beneficial in this regard.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this innovative molecule.

In conclusion, the compound with CAS number 2287333-71-3 and product name 2-(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. With continued innovation and collaboration, this compound has the potential to contribute to novel therapeutic strategies across various medical fields.